Cas no 1131587-60-4 (Phenethyl 5-bromo-2-hydroxybenzoate)

• Product Name: Phenethyl 5-bromo-2-hydroxybenzoate
• CAS No: 1131587-60-4
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 1030563
• PubChem ID: 44829092
• Update Time: 2025-04-20

Phenethyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Phenethyl 5-bromo-2-hydroxybenzoate
• 2-Phenylethyl 5-bromo-2-hydroxybenzoate
• Phenethyl5-bromo-2-hydroxybenzoate
• AKOS015856322
• A802771
• DTXSID00661175
• DB-060303
• phenethyl-5-bromo-2-hydroxybenzoate
• 2-phenylethyl 5-bromo-2-hydroxy-benzoate
• 1131587-60-4

• Inchi： 1S/C15H13BrO3/c16-12-6-7-14(17)13(10-12)15(18)19-9-8-11-4-2-1-3-5-11/h1-7,10,17H,8-9H2
• InChI Key： XTRJZQOMYPOVPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=O)OCCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 320.00481g/mol
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters